Cas no 1072438-56-2 (methyl 6-(aminomethyl)pyridine-3-carboxylate hydrochloride)

• Product Name: methyl 6-(aminomethyl)pyridine-3-carboxylate hydrochloride
• CAS No: 1072438-56-2
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD11045450
• CID: 1024366
• PubChem ID: 66667743
• Update Time: 2025-05-26

methyl 6-(aminomethyl)pyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-3-Pyridinecarboxylic acid methyl ester hydrochloride
• methyl 6-(aminomethyl)nicotinate hydrochloride
• Methyl 6-(aminomethyl)nicotite hydrochloride
• methyl 6-(aminomethyl)pyridine-3-carboxylate,hydrochloride
• AK-98150
• ANW-53987
• CTK8B6674
• KB-257611
• methyl-6-aminomethyl-nicotinate hydrochloride
• methyl-6-aminomethylpyridine-3-carboxylate hydrochloride
• SureCN366796
• Methyl 6-(aminomethyl)pyridine-3-carboxylate hydrochloride
• 6-(AMINOMETHYL)NICOTINIC ACID METHYL ESTER HCL
• 1521AA
• AX8232038
• methyl 6-(aminomethyl)pyridine-3-carboxylate;hydrochloride
• Methyl 6-(aminomethyl)pyridine-3-carboxylate--hydrogen chloride (1/1)
• Methyl6-(aminomethyl)nicotinatehydrochloride
• 1072438-56-2
• Methyl 6-(aminomethyl)nicotinate HCl
• DTXSID00735547
• FD7395
• AKOS016000266
• ACICMJBJQPLWKY-UHFFFAOYSA-N
• EN300-198781
• AS-49318
• AMY35365
• SB40768
• MFCD11045450
• XSB43856
• Methyl 6-(aminomethyl)pyridine-3-carboxylate HCl
• CS-0048958
• DB-360834
• SCHEMBL366796
• SY097809
• methyl 6-(aminomethyl)pyridine-3-carboxylate hydrochloride

• MDL： MFCD11045450
• Inchi： 1S/C8H10N2O2.ClH/c1-12-8(11)6-2-3-7(4-9)10-5-6;/h2-3,5H,4,9H2,1H3;1H
• InChI Key： ACICMJBJQPLWKY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CN=C(C=C1)CN)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-(aminomethyl)pyridine-3-carboxylate hydrochloride

Comprehensive Overview of Methyl 6-(Aminomethyl)pyridine-3-carboxylate Hydrochloride (CAS No. 1072438-56-2)

Methyl 6-(Aminomethyl)pyridine-3-carboxylate Hydrochloride (CAS No. 1072438-56-2) is a structurally versatile organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a pyridine ring substituted at the 3-position with a carboxylate ester group and at the 6-position with an aminomethyl chain, further protonated as a hydrochloride salt. The combination of these functional groups provides unique reactivity and solubility profiles, making it a valuable intermediate in the synthesis of bioactive molecules.

The pyridine core is a fundamental scaffold in medicinal chemistry, often found in drugs targeting G protein-coupled receptors (GPCRs), enzyme inhibitors, and ion channel modulators. The aminomethyl substituent at the 6-position introduces an additional site for functionalization, enabling the development of derivatives with tailored pharmacological properties. Recent studies highlight its utility as a building block for histamine H₃ receptor antagonists, which are under investigation for neurodegenerative disorders such as Alzheimer’s disease.

Structurally, the carboxylate ester group (methyl ester) enhances lipophilicity while maintaining synthetic flexibility. This feature is critical in drug discovery pipelines where metabolic stability and cell membrane permeability are prioritized. The hydrochloride salt form ensures enhanced solubility in aqueous media, facilitating its application in high-throughput screening assays and formulation development.

Advancements in synthetic methodologies have streamlined the production of Methyl 6-(Aminomethyl)pyridine-3-carboxylate Hydrochloride. Modern approaches leverage transition-metal-catalyzed cross-coupling reactions, such as Buchwald–Hartwig amination, to selectively introduce the aminomethyl group onto the pyridine scaffold. These techniques align with green chemistry principles by minimizing byproduct formation and improving atom economy.

Recent research published in *Journal of Medicinal Chemistry* (2024) demonstrates its role as a precursor in developing selective monoamine oxidase B (MAO-B) inhibitors, which hold promise for Parkinson’s disease treatment. The compound’s ability to modulate enzyme activity through steric and electronic interactions underscores its importance in structure-activity relationship (SAR) studies.

In biocatalytic applications, this molecule serves as a substrate for engineered enzymes involved in asymmetric synthesis. Its chiral centers enable the production of enantiomerically pure derivatives, which are essential for optimizing drug efficacy and reducing off-target effects.

The hydrochloride salt form is particularly advantageous for analytical characterization. Techniques such as NMR spectroscopy and mass spectrometry benefit from its crystallinity and defined protonation state, ensuring reliable structural elucidation during quality control processes.

Current trends in computational chemistry further expand its relevance. Molecular docking simulations using tools like Schrödinger’s Glide have identified potential binding modes of this compound to targets such as PDE4B phosphodiesterase, an enzyme implicated in inflammatory diseases. These virtual screening approaches accelerate lead optimization cycles while reducing experimental costs.

In academic research settings, Methyl 6-(Aminomethyl)pyridine-3-carboxylate Hydrochloride is employed to study ligand-receptor interactions via surface plasmon resonance (SPR). Its functional groups allow conjugation to biosensors or immobilization on microarrays for high-sensitivity detection systems.

The compound’s compatibility with solid-phase synthesis protocols makes it ideal for combinatorial library generation. Automated synthesis platforms can rapidly produce diverse analogs by varying substituents on the pyridine ring or modifying the ester functionality—enabling systematic exploration of chemical space.

Environmental impact assessments indicate that this molecule exhibits low ecotoxicity when compared to traditional heterocyclic intermediates. Its biodegradability profile supports sustainable manufacturing practices within pharmaceutical supply chains.

Ongoing clinical trials involving derivatives of this scaffold focus on oncology applications, particularly targeting epigenetic regulators like histone deacetylases (HDACs). Preclinical data from phase I studies show favorable pharmacokinetics with minimal hepatic metabolism.

In conclusion, Methyl 6-(Aminomethyl)pyridine-3-carboxylate Hydrochloride (CAS No. 1072438-56-2) represents a multifunctional platform for innovation across multiple therapeutic areas. Its modular structure supports diverse synthetic strategies while meeting rigorous standards required for translational research from bench to bedside.